Cas no 91286-92-9 (Urea,N-(3-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]-)

• Product Name: Urea,N-(3-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]-
• CAS No: 91286-92-9
• MF: C₁₅H₁₃F₃N₂O
• MW: 294.271733999252
• CID: 819160
• PubChem ID: 267336
• Update Time: 2025-04-19

Urea,N-(3-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(3-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]-
• 1-(3-methylphenyl)-3-[3-(trifluoromethyl)phenyl]urea
• LFKMVWXKXUDOPI-UHFFFAOYSA-N
• NSC-106520
• NSC106520
• 91286-92-9
• DTXSID60295955
• AKOS024333146
• N-(3-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea
• SCHEMBL10192109

• Inchi： 1S/C15H13F3N2O/c1-10-4-2-6-12(8-10)19-14(21)20-13-7-3-5-11(9-13)15(16,17)18/h2-9H,1H3,(H2,19,20,21)
• InChI Key： LFKMVWXKXUDOPI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(NC1=CC=CC(C)=C1)=O)(F)F

Computed Properties

• Exact Mass: 294.098
• Monoisotopic Mass: 294.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.339
• Boiling Point: 287.9°Cat760mmHg
• Flash Point: 127.9°C
• Refractive Index: 1.597